- Preparation of heterocyclic compds as PAD inhibitors, World Intellectual Property Organization, , ,
Cas no 933746-81-7 (6-Fluoro-1H-indole-2-carbaldehyde)
933746-81-7 structure
Product Name:6-Fluoro-1H-indole-2-carbaldehyde
CAS No:933746-81-7
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD11040760
CID:1038568
PubChem ID:53427730
Update Time:2024-10-26
6-Fluoro-1H-indole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-1H-indole-2-carbaldehyde
- 6-Fluoro-1H-indole-2-carboxaldehyde (ACI)
- EN300-178396
- 933746-81-7
- CS-0131061
- AKOS006306295
- Z1198305780
- DTXSID70699627
- NS-01288
- SCHEMBL2548885
- E81533
- MFCD11040760
-
- MDL: MFCD11040760
- Inchi: 1S/C9H6FNO/c10-7-2-1-6-3-8(5-12)11-9(6)4-7/h1-5,11H
- InChI Key: PZFGWBJNOHHZDK-UHFFFAOYSA-N
- SMILES: O=CC1NC2C(=CC=C(C=2)F)C=1
Computed Properties
- Exact Mass: 163.043341977g/mol
- Monoisotopic Mass: 163.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- Boiling Point: 342.4±22.0℃ at 760 mmHg
6-Fluoro-1H-indole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147270-1g |
6-Fluoro-1H-indole-2-carbaldehyde |
933746-81-7 | 95% | 1g |
$*** | 2023-03-31 | |
| TRC | F600338-10mg |
6-Fluoro-1H-indole-2-carbaldehyde |
933746-81-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F600338-50mg |
6-Fluoro-1H-indole-2-carbaldehyde |
933746-81-7 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | F600338-100mg |
6-Fluoro-1H-indole-2-carbaldehyde |
933746-81-7 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Matrix Scientific | 223282-500mg |
6-Fluoro-1H-indole-2-carbaldehyde, 95% min |
933746-81-7 | 95% | 500mg |
$664.00 | 2023-09-09 | |
| Matrix Scientific | 223282-1g |
6-Fluoro-1H-indole-2-carbaldehyde, 95% min |
933746-81-7 | 95% | 1g |
$1198.00 | 2023-09-09 | |
| Chemenu | CM147270-500mg |
6-Fluoro-1H-indole-2-carbaldehyde |
933746-81-7 | 95% | 500mg |
$*** | 2023-03-31 | |
| Chemenu | CM147270-5g |
6-Fluoro-1H-indole-2-carbaldehyde |
933746-81-7 | 95% | 5g |
$*** | 2023-03-31 | |
| Chemenu | CM147270-10g |
6-Fluoro-1H-indole-2-carbaldehyde |
933746-81-7 | 95% | 10g |
$*** | 2023-03-31 | |
| Chemenu | CM147270-1g |
6-Fluoro-1H-indole-2-carbaldehyde |
933746-81-7 | 95% | 1g |
$645 | 2021-08-05 |
6-Fluoro-1H-indole-2-carbaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 12 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → 25 °C; 3 h, 25 °C; 25 °C → 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; 0 °C
1.3 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 12 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; 0 °C
1.3 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 12 h, 25 °C
Reference
- Amide-Amine Replacement in Indole-2-carboxamides Yields Potent Mycobactericidal Agents with Improved Water Solubility, ACS Medicinal Chemistry Letters, 2021, 12(5), 704-712
Production Method 3
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 23 h, rt
Reference
- Preparation of 2-indoleacrylamide derivatives as TRPV1 receptor function regulators, Japan, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dimethylformamide ; 12 h, rt
Reference
- Concise synthesis of carbazole-1,4-quinones and evaluation of their antiproliferative activity against HCT-116 and HL-60 cells, European Journal of Medicinal Chemistry, 2016, 121, 561-577
Production Method 5
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 12 h, rt
Reference
- Preparation of imidazo-pyridine compounds as PAD inhibitors, India, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; rt
Reference
- Addition of a Carbene Catalyst to Indole Aryl Aldehyde Activates a Remote δ-sp2 Carbon for Protonation and Formal [4+2] Reaction, China, , ,
6-Fluoro-1H-indole-2-carbaldehyde Raw materials
6-Fluoro-1H-indole-2-carbaldehyde Preparation Products
6-Fluoro-1H-indole-2-carbaldehyde Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
933746-81-7 (6-Fluoro-1H-indole-2-carbaldehyde) Related Products
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- 904369-10-4(8-Fluoroquinoline-2-carbaldehyde)
- 904369-25-1(7-fluoroquinoline-2-carbaldehyde)
- 260430-93-1(6-Fluoroquinoline-2-carbaldehyde)
- 1351517-03-7(7,8-Difluoroquinoline-2-carbaldehyde)
- 399-72-4(5-fluoro-2-methyl-1H-indole)
- 40311-13-5(6-Fluoro-2-methyl-1H-indole)
- 1367930-66-2(7-Fluoro-1H-indole-2-carbaldehyde)
- 220943-23-7(5-Fluoro-1H-indole-2-carbaldehyde)
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